Cas no 872988-05-1 (N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872988-05-1
• MF: C₁₈H₁₅ClN₄OS
• MW: 370.855901002884
• CID: 5509517
• Update Time: 2025-08-05

N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(4-chlorophenyl)methyl]-2-[[6-(3-pyridinyl)-3-pyridazinyl]thio]-
• N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H15ClN4OS/c19-15-5-3-13(4-6-15)10-21-17(24)12-25-18-8-7-16(22-23-18)14-2-1-9-20-11-14/h1-9,11H,10,12H2,(H,21,24)
• InChI Key： AFEJXPYHIGRWST-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)CSC1=NN=C(C2=CC=CN=C2)C=C1

Additional information on N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

N-(4-Chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 872988-05-1, known as N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structural composition, synthesis methods, pharmacological properties, and recent advancements in its application.

The molecular structure of N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide is characterized by a complex arrangement of functional groups. The presence of a pyridazine ring, a pyridine moiety, and a sulfanyl group contributes to its distinct chemical properties. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of anticancer agents. Researchers have demonstrated that the pyridazine ring can act as a scaffold for binding to specific protein targets, making this compound a valuable candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of this compound is its synthesis process. The construction of the pyridazine ring is often achieved through a multi-step reaction sequence involving nucleophilic aromatic substitution and cyclization reactions. A recent study published in the Journal of Medicinal Chemistry outlined an optimized synthetic pathway that significantly improves the yield and purity of the compound. This advancement not only enhances the feasibility of large-scale production but also opens new avenues for modifying the molecule to explore its full potential as a therapeutic agent.

The pharmacological activity of N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent anti-proliferative effects against various cancer cell lines, including breast and lung cancer cells. A study conducted by Smith et al. (2023) revealed that the compound selectively inhibits the growth of tumor cells by targeting key enzymes involved in cell cycle regulation. Furthermore, the sulfanyl group has been shown to enhance the molecule's bioavailability, making it a promising candidate for oral administration.

In addition to its anticancer properties, this compound has also been investigated for its potential in treating neurodegenerative diseases. Recent research suggests that it may possess neuroprotective effects by modulating oxidative stress pathways. A collaborative study between researchers at Stanford University and Pfizer highlighted that the compound reduces amyloid-beta peptide aggregation in vitro, which is a hallmark of Alzheimer's disease progression.

From an industrial perspective, N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide represents a novel class of compounds with high commercial value. Its unique combination of structural features and biological activities positions it as a lead molecule for drug discovery programs targeting diverse therapeutic areas. The integration of computational chemistry tools with experimental validation has further accelerated the understanding of its mechanism of action and optimization strategies.

In conclusion, N-(4-chlorophenyl)methyl-2-{6-(pyridin-3-yll)pyridazin-sulfanyl}acetamide stands out as a remarkable example of modern drug design. With ongoing advancements in synthetic methodologies and pharmacological studies, this compound holds immense promise for addressing unmet medical needs across various disease states. As research continues to unravel its full potential, it is anticipated that this molecule will play a pivotal role in shaping future therapeutic interventions.